Cas no 2167977-87-7 (1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- )

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl-
• CAS No: 2167977-87-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5562578
• Update Time: 2025-06-10

1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(Acetylamino)methyl]-1-methyl-1H-pyrazole-4-carboxylic acid (ACI)
• 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl-

• Inchi： 1S/C8H11N3O3/c1-5(12)9-4-7-6(8(13)14)3-10-11(7)2/h3H,4H2,1-2H3,(H,9,12)(H,13,14)
• InChI Key： IHOLTPHPAOAVHM-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CNC(C)=O)N(C)N=C1)O

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl-

1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- (CAS No. 2167977-87-7)

1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- (CAS No. 2167977-87-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structure of 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- makes it a promising candidate for the development of novel therapeutic agents.

The molecular formula of 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- is C₉H₁₂N₃O₂, and its molecular weight is approximately 190.20 g/mol. The compound features a pyrazole ring with a carboxylic acid group at the 4-position and an acetylated amino group attached to a methylated carbon at the 5-position. This structural arrangement confers specific chemical and biological properties that are of interest to researchers.

In recent years, there has been a growing body of research on the biological activities of pyrazole derivatives, particularly those with modifications similar to 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl-. Studies have shown that such compounds exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. For example, a study published in the Journal of Medicinal Chemistry demonstrated that pyrazole derivatives with acetylated amino groups can effectively reduce inflammation in animal models of arthritis.

Beyond its anti-inflammatory properties, 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- could be further developed as a targeted therapy for various types of cancer.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- typically involves multi-step reactions starting from readily available precursors. One common approach is to react a substituted pyrazole with an acyl chloride to introduce the acetylated amino group, followed by methylation to form the final product. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its therapeutic potential, 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- has also been explored for its use in diagnostic applications. For instance, it can be labeled with radioactive isotopes or fluorescent tags to serve as a probe for imaging studies. This versatility in application further highlights the significance of this compound in both basic research and clinical settings.

The safety profile of 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 5-[(acetylamino)methyl]-1-methyl- (CAS No. 2167977-87-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive target for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the scientific community.